Methyl (3S,4S)-3-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylate;hydrochloride

• IUPAC Name: methyl (3S,4S)-3-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C12H21FN2O4.ClH/c1-11(2,3)19-10(17)15-6-8-5-14-7-12(8,13)9(16)18-4;/h8,14H,5-7H2,1-4H3,(H,15,17);1H/t8-,12+;/m0./s1
• InChI Key: WGAXANDWJJTINM-JIHQIIETSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CNCC1(C(=O)OC)F.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@@H]1CNC[C@@]1(C(=O)OC)F.Cl
• Molecular Formula: C12H22ClFN2O4
• Molecular Weight: 312.76 g/mol

Description

Methyl (3S,4S)-3-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C12H22ClFN2O4 and its molecular weight is 312.77. The purity is usually 95%.
BenchChem offers high-quality Methyl (3S,4S)-3-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylate;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl (3S,4S)-3-fluoro-4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyrrolidine-3-carboxylate;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Potential in Cancer Treatment

• The compound has been identified in the context of Aurora kinase inhibitors, which are significant in cancer treatment. Specifically, it inhibits Aurora A, a protein kinase involved in the regulation of cell division, and thus may be useful in treating cancer (ロバート ヘンリー，ジェームズ, 2006).

2. Antibacterial Applications

• The compound shows promise in the field of antibacterial drugs. It enhances the in vitro and in vivo activity of certain antibacterial compounds, especially against specific bacterial strains (D. Bouzard et al., 1992).

3. Use in Dye Chemistry

• The compound has been utilized in the synthesis of azo dyes. These dyes are significant for their solvatochromism and can undergo reversible protonation-deprotonation in certain conditions, which is useful in dye chemistry and material science (Katja Hofmann et al., 2008).

4. Role in Organic Synthesis

• In organic synthesis, this compound plays a role as an intermediate in the synthesis of other complex molecules. Its structure and properties have been studied using various techniques like FTIR, NMR spectroscopy, and DFT, highlighting its significance in organic chemistry (P.-Y. Huang et al., 2021).

5. Conformational Studies

• The compound is used in conformational studies, which are crucial in understanding molecular interactions and designing new molecules in pharmaceuticals and material science (P. Huang et al., 2021).